Cas no 3959-13-5 (Methylphenylsilanediol)

Methylphenylsilanediol structure
Methylphenylsilanediol structure
Product name:Methylphenylsilanediol
CAS No:3959-13-5
MF:C7H10O2Si
MW:154.2386
CID:309263
PubChem ID:77573

Methylphenylsilanediol Chemical and Physical Properties

Names and Identifiers

    • Silanediol,1-methyl-1-phenyl-
    • dihydroxy-methyl-phenylsilane
    • methyl(phenyl)silanediol
    • Methyl-phenyl-silandiol
    • METHYLPHENYLSILANEDIOL
    • phenylmethylsilanediol
    • Silanediol,1-methyl-1-phenyl
    • Silanediol,methylphenyl
    • UNII-4K77J04LV5
    • EINECS 223-562-0
    • DTXSID8073972
    • SILANEDIOL, 1-METHYL-1-PHENYL-
    • methyl-bis(oxidanyl)-phenyl-silane
    • AKOS030255148
    • 4K77J04LV5
    • dihydroxymethylphenylsilane
    • Q27259827
    • 3959-13-5
    • A824637
    • Silanediol, methylphenyl-
    • NS00049355
    • SCHEMBL271787
    • DB-255307
    • RBSBUSKLSKHTBA-UHFFFAOYSA-N
    • Methylphenylsilanediol
    • Inchi: InChI=1S/C7H10O2Si/c1-10(8,9)7-5-3-2-4-6-7/h2-6,8-9H,1H3
    • InChI Key: RBSBUSKLSKHTBA-UHFFFAOYSA-N
    • SMILES: C[Si](C1C=CC=CC=1)(O)O

Computed Properties

  • Exact Mass: 154.04500
  • Monoisotopic Mass: 154.045006092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 84-85°C
  • Boiling Point: 250.6±23.0 °C at 760 mmHg
  • Flash Point: 105.4±22.6 °C
  • PSA: 40.46000
  • LogP: -0.04980
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methylphenylsilanediol Security Information

Methylphenylsilanediol Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Methylphenylsilanediol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M326525-500mg
Methylphenylsilanediol
3959-13-5
500mg
$ 435.00 2022-06-04
TRC
M326525-100mg
Methylphenylsilanediol
3959-13-5
100mg
$ 105.00 2022-06-04
TRC
M326525-250mg
Methylphenylsilanediol
3959-13-5
250mg
$ 225.00 2022-06-04
TRC
M326525-1g
Methylphenylsilanediol
3959-13-5
1g
$ 835.00 2022-06-04

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